Cas no 1060806-78-1 (4-amino-2-methoxy-pyridine-3-carboxylic acid)

• Product Name: 4-amino-2-methoxy-pyridine-3-carboxylic acid
• CAS No: 1060806-78-1
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• MDL: MFCD13188739
• CID: 4778832
• Update Time: 2025-10-24

4-amino-2-methoxy-pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-AMINO-2-METHOXYNICOTINIC ACID
• AB67037
• 4-amino-2-methoxy-pyridine-3-carboxylic acid

• MDL： MFCD13188739
• Inchi： 1S/C7H8N2O3/c1-12-6-5(7(10)11)4(8)2-3-9-6/h2-3H,1H3,(H2,8,9)(H,10,11)
• InChI Key： OHGVTMPEXNJZOK-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)O)=C(C=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 0.6
• Topological Polar Surface Area: 85.4

Additional information on 4-amino-2-methoxy-pyridine-3-carboxylic acid

Professional Introduction to 4-amino-2-methoxy-pyridine-3-carboxylic acid (CAS No. 1060806-78-1)

4-amino-2-methoxy-pyridine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1060806-78-1, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule, featuring both amino and methoxy functional groups, has garnered considerable attention due to its versatile structural framework and potential applications in drug discovery and synthesis.

The structural motif of 4-amino-2-methoxy-pyridine-3-carboxylic acid consists of a pyridine core substituted at the 4-position with an amino group (-NH₂), at the 2-position with a methoxy group (-OCH₃), and at the 3-position with a carboxylic acid group (-COOH). This arrangement imparts unique chemical reactivity and binding properties, making it a valuable intermediate in the synthesis of various pharmacologically active compounds.

In recent years, 4-amino-2-methoxy-pyridine-3-carboxylic acid has been extensively studied for its role in developing novel therapeutic agents. Its pyridine scaffold is a common structural feature in many bioactive molecules, particularly in kinase inhibitors and other small-molecule drugs targeting critical biological pathways. The presence of both an amino and a carboxylic acid group allows for facile derivatization through amide bond formation, which is a cornerstone in peptide mimetics and protein-protein interaction modulators.

One of the most compelling aspects of 4-amino-2-methoxy-pyridine-3-carboxylic acid is its utility in the synthesis of inhibitors targeting kinases, which are enzymes implicated in numerous diseases, including cancer. For instance, derivatives of this compound have been explored as inhibitors of Janus kinases (JAKs) and tyrosine kinases (Tyrosine Kinase Inhibitors, TKIs). The methoxy group at the 2-position can be leveraged to modulate solubility and metabolic stability, while the amino group at the 4-position serves as a hydrogen bond acceptor, enhancing binding affinity to target proteins.

Recent advancements in computational chemistry have further highlighted the potential of 4-amino-2-methoxy-pyridine-3-carboxylic acid as a scaffold for drug design. Molecular docking studies have demonstrated that its core structure can effectively interact with ATP-binding pockets in kinases, suggesting its suitability for developing next-generation inhibitors. Additionally, virtual screening techniques have identified novel analogs with enhanced potency and selectivity against specific kinase targets.

The carboxylic acid group at the 3-position of 4-amino-2-methoxy-pyridine-3-carboxylic acid offers another avenue for chemical modification. It can be esterified or amidated to introduce additional functionality or used to form salts that improve crystallinity and stability. These modifications are crucial for optimizing pharmacokinetic properties such as bioavailability, half-life, and tissue distribution.

In the realm of medicinal biology, 4-amino-2-methoxy-pyridine-3-carboxylic acid has also been investigated for its role in modulating immune responses. Pyridine derivatives are known to interact with various immune receptors and signaling pathways, making them promising candidates for immunomodulatory therapies. For example, compounds derived from this scaffold have shown potential in suppressing excessive inflammation or enhancing antiviral responses.

The synthesis of 4-amino-2-methoxy-pyridine-3-carboxylic acid itself is an area of active research. Multi-step synthetic routes have been developed that optimize yield and purity while minimizing hazardous byproducts. Advances in green chemistry principles have also led to more sustainable methods for producing this compound, aligning with global efforts to reduce environmental impact in pharmaceutical manufacturing.

Industrial applications of 4-amino-2-methoxy-pyridine-3-carboxylic acid extend beyond academic research. Pharmaceutical companies are increasingly incorporating this compound into their libraries for high-throughput screening (HTS) campaigns. The ability to rapidly synthesize derivatives allows for rapid testing against large panels of biological targets, expediting the discovery process for new drugs.

The versatility of 4-amino-2-methoxy-pyridine-3-carboxylic acid is further underscored by its use in material science applications. Beyond its biological significance, this compound serves as a precursor for specialty chemicals used in coatings, adhesives, and electronic materials. Its ability to form stable complexes with metals also makes it useful in catalysis and sensor technologies.

Looking ahead, the future prospects for 4-amino-2-methoxy-pyridine-3-carboxylic acid are promising. Ongoing research aims to uncover new therapeutic applications and refine synthetic methodologies for improved scalability. Collaborative efforts between academia and industry are expected to yield innovative derivatives with enhanced therapeutic profiles.